(2-Methyl-1H-indol-7-yl)methanamine

• IUPAC Name: (2-methyl-1H-indol-7-yl)methanamine
• InChI: InChI=1S/C10H12N2/c1-7-5-8-3-2-4-9(6-11)10(8)12-7/h2-5,12H,6,11H2,1H3
• InChI Key: CBHCWOIMKOSFSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N1)C(=CC=C2)CN
• Molecular Formula: C10H12N2
• Molecular Weight: 160.22 g/mol

Description

“(2-Methyl-1H-indol-7-yl)methanamine” is a chemical compound with the CAS Number: 933743-48-7. It has a molecular weight of 160.22. It is available in powder form.

Molecular Structure Analysis

The InChI Code for “(2-Methyl-1H-indol-7-yl)methanamine” is 1S/C10H12N2/c1-7-5-8-3-2-4-9(6-11)10(8)12-7/h2-5,12H,6,11H2,1H3. This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

“(2-Methyl-1H-indol-7-yl)methanamine” is a powder that is stored at a temperature of 4 degrees Celsius. It has a molecular weight of 160.22.

Scientific Research Applications

Anticancer Applications

Researchers have explored the anticancer properties of compounds related to "(2-Methyl-1H-indol-7-yl)methanamine." For instance, a study by Panathur et al. (2013) focused on the synthesis of 1-{1-methyl-2-[4-phenyl-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-yl]-1H-indol-3-yl}methanamine derivatives, demonstrating potent growth inhibitory action against various human cancer cell lines. This work highlighted the potential of these compounds as leads for treating prostatic hyperplasia, supported by in vivo studies and molecular docking simulations that confirmed interactions with the SIRT1 enzyme (Panathur et al., 2013).

Synthesis of Novel Compounds

The development of new synthetic methods has been a significant focus, as demonstrated by Schlosser et al. (2015), who reported a novel synthesis approach for benzofuran-2-yl-methanamine and indol-2-yl-methanamine derivatives. This method involves using ortho-methoxy and ortho-nitro substituted phenylacetic acids as starting materials, highlighting a versatile pathway to generate a variety of substituted compounds, which could be pivotal in discovering new drugs with improved pharmacological properties (Schlosser et al., 2015).

Exploration of Cellular Processes

Indole-based compounds have also been studied for their role in modulating cellular processes. For example, the work by Hou et al. (2007) investigated the inhibition of indoleamine 2,3-dioxygenase (IDO) in dendritic cells by stereoisomers of 1-methyl-tryptophan, revealing cell type-specific variations in activity and supporting the potential of IDO inhibition to enhance antitumor immunity in combined chemo-immunotherapy regimens (Hou et al., 2007).

Antimicrobial and Antitumor Activities

Novel (2-Methyl-1H-indol-7-yl)methanamine derivatives have been synthesized and evaluated for their antimicrobial and antitumor activities. Thomas et al. (2010) synthesized [1-(6-methoxy-2-methylquinolin-4-yl)-1H-1,2,3-triazol-4-yl]methanamine derivatives, demonstrating moderate to very good antibacterial and antifungal activities, comparable to first-line drugs, indicating their potential as new therapeutic agents (Thomas et al., 2010).